2-Amino-3-hydroxybenzenesulfonamide

• IUPAC Name: 2-amino-3-hydroxybenzenesulfonamide
• InChI: InChI=1S/C6H8N2O3S/c7-6-4(9)2-1-3-5(6)12(8,10)11/h1-3,9H,7H2,(H2,8,10,11)
• InChI Key: ONLRYPLDOJHXME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)S(=O)(=O)N)N)O
• Molecular Formula: C6H8N2O3S
• Molecular Weight: 188.21 g/mol

Description

2-Amino-3-hydroxybenzenesulfonamide is a compound with the CAS Number: 847229-81-6. It has a molecular weight of 188.21. The compound is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C6H8N2O3S/c7-6-4(9)2-1-3-5(6)12(8,10)11/h1-3,9H,7H2,(H2,8,10,11).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound is stable at room temperature.

Scientific Research Applications

Synthesis of Novel Compounds

Studies have shown the synthesis of various novel compounds using 2-Amino-3-hydroxybenzenesulfonamide derivatives. For example, research by Suzue and Irikura (1968) led to the synthesis of 2-hydroxybenzenesulfonamides and related compounds (Suzue & Irikura, 1968). Additionally, Chern et al. (1990) explored reactions of 2-aminobenzenesulfonamide with chloroalkyl isocyanates, leading to a range of sulfonamides (Chern et al., 1990).

Antitumor Applications

Owa et al. (2002) investigated sulfonamide-focused libraries for antitumor properties. They identified compounds such as N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide (E7010) and N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide (E7070) as potent cell cycle inhibitors, advancing to clinical trials (Owa et al., 2002).

Carbonic Anhydrase Inhibition

Research by Pala et al. (2014) focused on the synthesis of novel benzene- and tetrafluorobenzenesulfonamide derivatives via click chemistry. These compounds were identified as inhibitors of various carbonic anhydrase isoforms, particularly those associated with tumors (Pala et al., 2014).

Synthesis and Characterization of Proton Transfer Salts

İlkimen and Yenikaya (2022) synthesized and characterized proton transfer salts of 2-aminobenzothiazole derivatives, providing insights into the structural properties of these compounds (İlkimen & Yenikaya, 2022).

Antimicrobial Study

Vanparia et al. (2010) conducted an antimicrobial study of novel 4-{[(8-Hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide and its oxinates, showing significant antimicrobial activity against various bacterial and fungal strains (Vanparia et al., 2010).

Mechanism of Action

Sulfonamides, which include 2-Amino-3-hydroxybenzenesulfonamide, exhibit a range of pharmacological activities. They function as anti-carbonic anhydrase and anti-dihydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma. Sulfonamides are competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid, which is essential for the further production of DNA in bacteria.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if inhaled, swallowed, or comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes.